Cas no 2138347-87-0 (1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl)-)

• Product Name: 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl)-
• CAS No: 2138347-87-0
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5239136
• Update Time: 2025-10-29

1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl)-

• Inchi： 1S/C12H18N4O2/c1-15-5-4-9(7-15)16-11-6-8(12(17)18)2-3-10(11)13-14-16/h8-9H,2-7H2,1H3,(H,17,18)
• InChI Key： RNINQYUCURTGEA-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C)C2)C2CC(C(O)=O)CCC=2N=N1

Additional information on 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl)-

Introduction to 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl) and Its Applications in Modern Chemical Research

The compound with the CAS no. 2138347-87-0, formally known as 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl), represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways. The benzotriazole core, combined with a tetrahydropyridine moiety, endows this molecule with distinctive electronic and steric properties that make it a valuable scaffold for medicinal chemistry innovation.

In recent years, the exploration of benzotriazole derivatives has expanded significantly, driven by their versatility as intermediates in the synthesis of bioactive molecules. The specific configuration of 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl) has been meticulously designed to optimize interactions with biological targets. The presence of a carboxylic acid group at the 6-position of the benzotriazole ring provides a suitable site for further functionalization, enabling the attachment of pharmacophoric groups that enhance binding affinity and selectivity. This feature is particularly crucial in the development of small-molecule inhibitors and modulators for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The tetrahydropyridine group in 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl) serves as an effective binding moiety that can interact with the ATP-binding pocket of kinases. This interaction can be modulated through structural optimization to achieve high specificity and potency. Recent studies have demonstrated that benzotriazole derivatives exhibit promising inhibitory effects on several kinases, making them attractive candidates for further development into antineoplastic agents.

The compound's structural motif also lends itself to applications beyond kinase inhibition. For instance, its ability to form stable complexes with metal ions has been explored in catalytic systems. Metalloenzymes are essential biological catalysts involved in various metabolic processes. By incorporating metal-coordinating groups into the benzotriazole framework, researchers have developed novel catalysts that mimic natural metalloenzymes. These synthetic catalysts have potential applications in organic synthesis and industrial processes where traditional methods may be inefficient or environmentally unsustainable.

Another area where 1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro-1-(1-methyl-3-pyrrolidinyl) shows promise is in the development of sensors for detecting environmental pollutants. Benzotriazole derivatives can exhibit characteristic spectral properties that allow them to be used as probes for sensing specific analytes. For example, their fluorescence behavior can be tuned by modifying the substituents on the ring system. This property has been exploited to develop highly sensitive sensors for detecting heavy metals and other toxic substances in aqueous environments. Such sensors are crucial for environmental monitoring and ensuring compliance with regulatory standards.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry techniques. The multi-step synthesis involves strategic functional group transformations and precise control over stereochemistry. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzotriazole core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule. These synthetic methodologies not only highlight the versatility of modern chemical tools but also underscore the importance of innovative approaches in drug discovery.

In conclusion,1H-Benzotriazole-6-carboxylic acid, 4,5,6,7-tetrahydro- 1( 1 -methyl - 3 -pyrrolidinyl) (CAS no. 2138347-87-0) is a versatile compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting kinases and other biological targets. Furthermore, its ability to form metal complexes and its utility in sensor applications underscore its broad applicability . As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.